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Compound of Interest

Compound Name: Solvent Red 49

Cat. No.: B1360167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection of latent fingerprints

using Solvent Red 49, also known as Rhodamine B Base. The protocols outlined below cover

two primary methodologies: a fluorescent powdering technique and a dye staining solution for

cyanoacrylate-fumed prints.

Introduction
Solvent Red 49 is a fluorescent dye belonging to the xanthene class, recognized for its vibrant

pink color and strong fluorescent properties.[1][2] In forensic science, its fluorescence is

harnessed to enhance the visualization of latent fingerprints on various surfaces that are

otherwise invisible to the naked eye.[3][4] This document details the preparation and

application of Solvent Red 49-based reagents for developing latent prints, offering protocols

for both powder and solution-based methods.

Data Presentation
While extensive quantitative comparative studies for Solvent Red 49 are not readily available

in the reviewed literature, the performance of Rhodamine B-based powders has been

qualitatively described as producing "sharp and clear prints" on a variety of absorbent and non-

absorbent surfaces.[3] The following table summarizes the key characteristics and application

parameters for the two primary methodologies.
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Methodology
Reagent
Composition

Application Visualization
Recommended
Surfaces

Fluorescent

Powder

Solvent Red 49

with an adhesive

mixture (boric

acid, talc, barium

carbonate) or

silica gel.

Dusting with a

camelhair or

fiberglass brush.

Ultraviolet (UV)

light at

approximately

365 nm.

A wide range of

non-porous

surfaces

including plastic,

glass, and

polished wood.

[3][4]

Dye Staining

Solution (as part

of R.A.Y.

formulation)

Solvent Red 49

(as Rhodamine

6G) in

combination with

Ardrox and Basic

Yellow 40 in a

solvent mixture.

Spraying or

immersion of

cyanoacrylate-

fumed latent

prints.

Forensic light

source in the 450

nm to 550 nm

range.[5]

Non-porous

surfaces,

particularly

effective on

plastic bags and

items with multi-

colored

backgrounds.[6]

[7]

Experimental Protocols
Methodology 1: Solvent Red 49 Fluorescent Powder
This method utilizes the fine particles of a Solvent Red 49-based powder to adhere to the

moisture and oily residues present in latent fingerprints.

Materials:

Solvent Red 49 (Rhodamine B)

Adhesive mixture components: Boric acid, Talc, Barium carbonate OR Silica gel

Ethanol

Mortar and pestle

Sieve (45-micron)
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Camelhair or fiberglass fingerprint brush

UV lamp (~365 nm)

Protective gloves, eyewear, and dust mask

Protocols:

1. Preparation of Solvent Red 49 Powder with Adhesive Mixture:[1][3]

In a fume hood, weigh out 50 mg of Solvent Red 49, 4.5 g of boric acid, 0.40 g of talc, and
0.10 g of barium carbonate.
Suspend the components in a minimal amount of ethanol and stir vigorously to form a slurry.
Allow the mixture to air-dry completely in a well-ventilated area for 4 to 7 days.
Once completely dry, grind the solid mass into a fine powder using a mortar and pestle.
Store the powder in a tightly sealed, light-protected container.

2. Preparation of Solvent Red 49 Powder with Silica Gel:[4]

Dissolve 0.5 g to 1.0 g of Solvent Red 49 in 10 mL of ethanol.
Add 10 g of silica gel to the solution and heat to 70°C while stirring for 30-60 minutes.
Dry the mixture in an oven for 2-3 hours.
Grind the dried mixture using a mortar and pestle and pass it through a 45-micron sieve to
obtain a fine fluorescent powder.

3. Application and Visualization:

Using a clean and dry camelhair or fiberglass brush, lightly dip the tips of the bristles into the
Solvent Red 49 powder.
Gently apply the powder to the surface suspected of bearing latent prints using a light
twirling or brushing motion.
Once the print becomes visible, gently brush away the excess powder.
Visualize the developed fingerprint in a darkened environment using a UV lamp with an
excitation wavelength of approximately 365 nm.
The fingerprint ridges will fluoresce, providing contrast against the background. Photograph
the developed print using appropriate filters.
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Methodology 2: Solvent Red 49 as a Component in
R.A.Y. Dye Staining Solution
In this method, Solvent Red 49 is a component of the R.A.Y. (Rhodamine, Ardrox, Basic

Yellow) solution, which is used to stain latent prints that have first been developed with

cyanoacrylate (superglue) fuming. The dye adheres to the polymerized cyanoacrylate,

enhancing the visibility of the print through fluorescence.

Materials:

Basic Yellow 40 dye

Glacial acetic acid

Rhodamine 6G (a close analog of Solvent Red 49, often used interchangeably in these

formulations)

Ardrox P133D

Isopropanol or denatured Ethanol

Acetonitrile

Cyanoacrylate-fumed latent prints on non-porous surfaces

Spray bottle or immersion tray

Forensic light source (450 nm - 550 nm)

Orange or red barrier filters/goggles

Protective gloves, eyewear, and fume hood

Protocol:

1. Preparation of R.A.Y. Working Solution:[5]
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In a fume hood, combine the following reagents in the specified order, ensuring each
component is dissolved before adding the next:

0.5 g Basic Yellow 40 dye
10 ml Glacial acetic acid
0.05 g Rhodamine 6G
4 ml Ardrox P133D
450 ml Isopropanol or denatured Ethanol
40 ml Acetonitrile

Store the solution in a dark, stoppered glass or plastic bottle.

2. Application and Visualization:

Ensure the latent prints have been adequately developed using cyanoacrylate fuming.
In a fume hood, apply the R.A.Y. solution to the fumed prints by either spraying, dipping, or
using a squirt bottle.
Allow the dye to set on the surface for approximately 30 to 60 seconds.
A rinse with alcohol may be necessary to reduce background staining.[5]
Allow the item to air dry completely.
Examine the treated surface with a forensic light source in the 450 nm to 550 nm wavelength
range.
View the fluorescence through orange or red colored goggles or camera filters. The
fingerprint ridges will appear fluorescent.
Photograph the developed prints using the appropriate barrier filter.

Mandatory Visualizations
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Powder Preparation

Application & Visualization
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Caption: Experimental workflow for the Solvent Red 49 fluorescent powder method.

Pre-treatment & Solution Preparation

Application & Visualization
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Caption: Workflow for R.A.Y. dye staining of cyanoacrylate-fumed fingerprints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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